Cas no 104884-91-5 (Piperidinium, 1-[(2b,3a,5a,16b)-3-(acetyloxy)-2-(1-piperidinyl)androstan-16-yl]-1-(2-propenyl)-,bromide (9CI))

• Product Name: Piperidinium, 1-[(2b,3a,5a,16b)-3-(acetyloxy)-2-(1-piperidinyl)androstan-16-yl]-1-(2-propenyl)-,bromide (9CI)
• CAS No: 104884-91-5
• MF: C₃₄H₅₇BrN₂O₂
• MW: 605.732589483261
• CID: 216665
• PubChem ID: 128704
• Update Time: 2025-04-19

Piperidinium, 1-[(2b,3a,5a,16b)-3-(acetyloxy)-2-(1-piperidinyl)androstan-16-yl]-1-(2-propenyl)-,bromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperidinium, 1-[(2b,3a,5a,16b)-3-(acetyloxy)-2-(1-piperidinyl)androstan-16-yl]-1-(2-propenyl)-,bromide (9CI)
• [(2S,3S,5S,10S,13R,16S)-10,13-dimethyl-2-piperidin-1-yl-16-(1-prop-2-enylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate,bromide
• Androstane,piperidinium deriv.
• Org 7684
• 104884-91-5
• SCHEMBL1650340
• Org-7684
• Piperidinium, 1-((2beta,3alpha,5alpha,16beta)-3-(acetyloxy)-2-(1-piperidinyl)androstan-16-yl)-1-(2-propenyl)-, bromide
• 3-(Acetyloxy)-2-(piperidin-1-yl)-16-[1-(prop-2-en-1-yl)piperidin-1-ium-1-yl]androstane bromide
• [(2S,3S,5S,10S,13R,16S)-10,13-Dimethyl-2-piperidin-1-yl-16-(1-prop-2-enylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;bromide
• DTXSID40909260

• Inchi： 1S/C34H57N2O2.BrH/c1-5-18-36(19-10-7-11-20-36)27-22-30-28-13-12-26-21-32(38-25(2)37)31(35-16-8-6-9-17-35)24-34(26,4)29(28)14-15-33(30,3)23-27;/h5,26-32H,1,6-24H2,2-4H3;1H/q+1;/p-1/t26-,27-,28?,29?,30?,31-,32-,33+,34-;/m0./s1
• InChI Key： AEIJWTZQBCTTFW-YLWCDYKMSA-M
• SMILES： [Br-].O(C(C)=O)[C@@H]1[C@H](C[C@@]2(C)[C@H](C1)CCC1C2CC[C@]2(C)C[C@H](CC12)[N+]1(CC=C)CCCCC1)N1CCCCC1

Computed Properties

• Exact Mass: 546.9143
• Monoisotopic Mass: 604.360342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 876
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 29.54
• LogP: 3.88120